BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3-
Formyl-4-methoxyphenylboronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Formyl-4-methoxyphenylboronic
Compound Name: o
aci

Cat. No.: B055659

Essential Safety and Handling Guide for 3-
Formyl-4-methoxyphenylboronic acid

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides essential, immediate safety
and logistical information for the operational use and disposal of 3-Formyl-4-
methoxyphenylboronic acid.

Chemical Profile:

Property Value

Chemical Name 3-Formyl-4-methoxyphenylboronic acid
CAS Number 121124-97-8

Molecular Formula C8H9BO4

Appearance Off-white powder[1]

Melting Point 214-217 °C[1][2]
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Hazard Identification and Personal Protective
Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table
summarizes the required PPE for handling 3-Formyl-4-methoxyphenylboronic acid.

Protection Type Recommended Equipment  Rationale
Tightly fitting safety goggles To protect against splashes
Eye and Face Protection with side-shields or a face and dust, which can cause
shield.[2][3][4][5] serious eye irritation.[6][7][8]
Chemically resistant gloves To prevent skin contact, which

Hand Protection
(e.qg., nitrile).[3][4][6][9] can cause irritation.[6][7]

Laboratory coat. A chemical-
) resistant apron is To protect the skin from
Body Protection _ _
recommended for larger accidental spills.

quantities.[6][9]

A NIOSH-approved respirator
with an appropriate cartridge
) ) for organic vapors and To prevent irritation of the
Respiratory Protection ] ] )
particulates should be used if respiratory tract.[6][7][8]
dust or aerosols are

generated.[2][3][5][6]

Operational and Handling Plan

Safe handling practices are critical to minimizing risk in the laboratory.
Engineering Controls:

e Always handle this compound in a well-ventilated area, preferably within a certified chemical
fume hood.[6][10]

o Ensure that eyewash stations and safety showers are readily accessible.[6]
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Handling Procedures:

Before handling, ensure all required PPE is donned correctly.[9]

Avoid the formation of dust and aerosols.[3][10]

Use non-sparking tools to prevent ignition.[3]

Wash hands thoroughly with soap and water after handling and before breaks.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8]
o Keep the container away from heat and sources of ignition.[7]

Spill and Disposal Plan

In the event of a spill or for routine disposal, follow these procedures to ensure safety and
environmental compliance.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.[3]
» Ventilate: Ensure the area is well-ventilated.[10]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[6][7]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[6][7][8]

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[6]

o Report: Report the spill to the appropriate safety personnel.[6]
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Waste Disposal:

» Dispose of contents and containers in accordance with local, regional, and national
hazardous waste regulations.[7][10][11]

» Do not empty into drains or release into the environment.[7][10]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 3-Formyl-4-
methoxyphenylboronic acid in a laboratory setting.
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Caption: Workflow for handling 3-Formyl-4-methoxyphenylboronic acid.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b055659?utm_src=pdf-body-img
https://www.benchchem.com/product/b055659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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